Cas no 2228772-75-4 (2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine)

• Product Name: 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine
• CAS No: 2228772-75-4
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 6583600
• PubChem ID: 165849189
• Update Time: 2025-05-26

2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine
• 2-{1-[2-(1H-1,3-benzodiazol-2-yl)ethyl]cyclobutyl}ethan-1-amine
• 2228772-75-4
• EN300-1732851

• Inchi： 1S/C15H21N3/c16-11-10-15(7-3-8-15)9-6-14-17-12-4-1-2-5-13(12)18-14/h1-2,4-5H,3,6-11,16H2,(H,17,18)
• InChI Key： NQOXXRHPWDOOQE-UHFFFAOYSA-N
• SMILES： NCCC1(CCC2=NC3C=CC=CC=3N2)CCC1

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine

Comprehensive Overview of 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine (CAS No. 2228772-75-4)

The compound 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine, identified by its CAS No. 2228772-75-4, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate design, featuring a cyclobutyl core linked to a benzodiazole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule compounds like 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine has surged, driven by advancements in high-throughput screening and computational drug design. This compound's heterocyclic framework aligns with current trends in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in pharmaceutical research. Its amine functional group further enhances its versatility, enabling derivatization for improved pharmacokinetic properties.

One of the most frequently asked questions in scientific forums is: "What are the potential therapeutic applications of benzodiazole-containing compounds?" Studies suggest that derivatives of 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine could exhibit anti-inflammatory, neuroprotective, or even anticancer activities. Its rigid cyclobutyl ring may contribute to enhanced binding affinity, a feature highly sought after in drug discovery pipelines.

The synthesis of CAS No. 2228772-75-4 involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling or reductive amination techniques. These methods are widely discussed in organic chemistry communities, reflecting the growing interest in sustainable synthetic routes. Researchers are also exploring its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects.

From an SEO perspective, keywords such as "benzodiazole derivatives in drug development", "cyclobutyl amine synthesis", and "CAS 2228772-75-4 applications" are highly relevant. These terms align with user queries on platforms like Google Scholar and PubMed, where professionals seek insights into cutting-edge chemical entities. The compound's potential role in personalized medicine and targeted therapy further amplifies its relevance in contemporary research.

In conclusion, 2-{1-2-(1H-1,3-benzodiazol-2-yl)ethylcyclobutyl}ethan-1-amine represents a fascinating intersection of chemical innovation and therapeutic potential. As the scientific community continues to unravel its mechanisms, this compound may pave the way for breakthroughs in treating complex diseases. Its unique scaffold and adaptable functionality ensure its place in the spotlight of modern pharmaceutical research.